p-Methyl-2-diazoacetophenone

• CAS RN: 17263-64-8
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-diazo-1-(4-methylphenyl)ethanone
• InChI: InChI=1S/C9H8N2O/c1-7-2-4-8(5-3-7)9(12)6-11-10/h2-6H,1H3
• InChI Key: XJXHQFDKVHPDHF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C=[N+]=[N-]
• synonyms: (Z)-2-diazonio-1-(4-methylphenyl)ethenolate

Description

P-Methyl-2-diazoacetophenone (MDA) is a diazo compound that is widely used in scientific research due to its unique properties. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 199.19 g/mol. MDA is a versatile compound that can be used for a variety of purposes, including photoaffinity labeling, protein cross-linking, and photolysis.

Mechanism of Action

P-Methyl-2-diazoacetophenone works by covalently attaching to proteins through a photochemical reaction. When p-Methyl-2-diazoacetophenone is exposed to light, it undergoes a photochemical reaction that generates a highly reactive carbene. This carbene then reacts with nearby proteins, forming a covalent bond between the protein and p-Methyl-2-diazoacetophenone.
Biochemical and Physiological Effects:
The biochemical and physiological effects of p-Methyl-2-diazoacetophenone are not well understood. However, it has been shown to be non-toxic to cells and has no significant effect on cell viability.

Advantages and Limitations for Lab Experiments

One of the advantages of using p-Methyl-2-diazoacetophenone in lab experiments is its ability to cross-link proteins efficiently. This allows researchers to study the interactions between proteins. Another advantage is its ability to photolyze efficiently, which allows researchers to study the kinetics of chemical reactions. However, one limitation of using p-Methyl-2-diazoacetophenone is its potential to non-specifically cross-link proteins, which can lead to false-positive results.

Future Directions

There are several future directions for the use of p-Methyl-2-diazoacetophenone in scientific research. One direction is the development of new photoaffinity labeling techniques that use p-Methyl-2-diazoacetophenone as the photo-reactive molecule. Another direction is the development of new protein cross-linking techniques that use p-Methyl-2-diazoacetophenone to study the interactions between proteins. Additionally, p-Methyl-2-diazoacetophenone could be used in the study of enzyme kinetics, as it can be used as a photolysis agent to study the kinetics of enzyme-catalyzed reactions.

Synthesis Methods

P-Methyl-2-diazoacetophenone can be synthesized through a multi-step process that involves the reaction of p-methylacetophenone with diazomethane. The first step involves the preparation of diazomethane by reacting nitrosomethylurea with sodium hydroxide. The resulting diazomethane is then reacted with p-methylacetophenone to produce p-Methyl-2-diazoacetophenone.

Scientific Research Applications

P-Methyl-2-diazoacetophenone has a wide range of applications in scientific research, including photoaffinity labeling, protein cross-linking, and photolysis. Photoaffinity labeling is a technique used to identify the binding sites of a protein by covalently attaching a photo-reactive molecule to the protein. p-Methyl-2-diazoacetophenone is often used as the photo-reactive molecule in this technique due to its ability to cross-link proteins efficiently. Protein cross-linking is a technique used to study protein-protein interactions. p-Methyl-2-diazoacetophenone can be used to cross-link proteins, which allows researchers to study the interactions between proteins. Photolysis is a technique used to study the kinetics of chemical reactions. p-Methyl-2-diazoacetophenone can be used as a photolysis agent, which allows researchers to study the kinetics of chemical reactions.